Cas no 1428328-51-1 (1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane)

• Product Name: 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane
• CAS No: 1428328-51-1
• MF: C₄₁H₄₆N₂O₂
• MW: 598.81615114212
• MDL: MFCD26404519
• CID: 2083743
• PubChem ID: 71608540
• Update Time: 2025-05-23

1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane
• (4S,4'S)-2,2'-(1,3-Bis[4-(t-butyl)phenyl)propane-2,2-diyl]bis(4-phenyl-4,5-dihydrooxazole)
• -(1,3-Bis[4-(t-butyl)phenyl)propane-2,2-diyl]bis(4-phenyl-4,5-dihydrooxazole) (S)-BTBBPh-SaBOX
• C41H46N2O2
• 5015AJ
• 2,2'-[1,3-Bis(4-tert-butylphenyl)propane-2-ylidene]bis[(4S)-4-phenyl-2-oxazoline]
• (4S,4'S)-2,2'-(1,3-Bis[4-(t-butyl)phenyl)propane-2,2-diyl]bis(4-phenyl-4,5-dihydrooxazole) (S)-BTBBPh-SaBOX
• (4S,4'S)-2,2'-(1,3-Bis[4-(t-butyl)phenyl)propane-2,2-diyl]bis(4-phenyl-4,5-dihydrooxazole) (S)-BTBBPh-SaBOX
• MFCD26404519
• (4S,4'S)-2,2'-(1,3-bis(4-(tert-butyl)phenyl)propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole)
• 1428328-51-1
• CS-0035189
• CS-11547
• (S,S)-BtbbPh-Sabox
• (S)-BTBBPh-SaBOX
• AKOS037621146
• AC1100
• (4S)-2-[1,3-bis(4-tert-butylphenyl)-2-[(4S)-4-phenyl-4,5-dihydro-1,3-oxazol-2-yl]propan-2-yl]-4-phenyl-4,5-dihydro-1,3-oxazole
• DB-250048
• 814-188-4
• (4S,4'S)-2,2'-(1,3-Bis(4-(t-butyl)phenyl)propane-2,2-diyl)bis(4-phenyl-4,5-dihydrooxazole) (S)-BTBBPh-SaBOX

• MDL： MFCD26404519
• Inchi： 1S/C41H46N2O2/c1-39(2,3)33-21-17-29(18-22-33)25-41(26-30-19-23-34(24-20-30)40(4,5)6,37-42-35(27-44-37)31-13-9-7-10-14-31)38-43-36(28-45-38)32-15-11-8-12-16-32/h7-24,35-36H,25-28H2,1-6H3/t35-,36-/m1/s1
• InChI Key： CONTYZSPSXHNNJ-LQFQNGICSA-N
• SMILES： O1C[C@H](C2C=CC=CC=2)N=C1C(C1=N[C@@H](C2C=CC=CC=2)CO1)(CC1C=CC(=CC=1)C(C)(C)C)CC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 598.35592871g/mol
• Monoisotopic Mass: 598.35592871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 923
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.2
• XLogP3: 10

1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Linear 1,3-diarylpropanoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids

Additional information on 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane

Professional Introduction to Compound with CAS No. 1428328-51-1 and Product Name: 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane

The compound with the CAS number 1428328-51-1 and the product name 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural and functional properties. The presence of multiple aromatic rings and chiral centers in its molecular structure makes it a promising candidate for various biochemical applications.

In recent years, there has been a growing interest in the development of novel scaffolds that can serve as effective pharmacophores in drug design. The compound in question features a biphenyl core substituted with tert-butyl groups, which enhances its lipophilicity and stability. This structural motif is particularly interesting because it allows for fine-tuning of physicochemical properties while maintaining high biological activity. The introduction of oxazoline groups at the 2-position of the propane backbone introduces additional chiral centers, which are crucial for achieving enantioselective interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of enzyme inhibitors. The oxazoline moiety is known to exhibit strong binding affinity to metal ions and can be engineered to interact specifically with certain enzymes. This property makes it an attractive scaffold for designing drugs that target metalloenzymes, which are involved in numerous physiological processes. Recent studies have shown that compounds with similar structural features can inhibit enzymes such as carbonic anhydrase and proteases, thereby demonstrating their therapeutic potential.

The stereochemistry of the compound is another critical factor that contributes to its efficacy. The (S)-configuration at the chiral centers ensures optimal binding to biological targets while minimizing off-target effects. This is particularly important in drug development, where selectivity is a key determinant of a drug's safety and efficacy. The use of chiral auxiliaries or catalysts during synthesis allows for the precise control of stereochemistry, ensuring that the final product exhibits the desired biological activity.

Furthermore, the biphenyl core provides a rigid framework that enhances the compound's stability under various conditions. This stability is essential for ensuring that the compound remains effective throughout its shelf life and during storage and transportation. Additionally, the tert-butyl groups contribute to the compound's solubility in organic solvents, which is beneficial for formulation purposes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized. Molecular modeling studies have shown that 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane exhibits strong binding affinity to several enzymes and receptors. These predictions have been validated through experimental studies, which have confirmed that the compound can effectively inhibit target enzymes at low concentrations.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed reactions has significantly improved the efficiency of these processes. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the biphenyl core, while asymmetric hydrogenation has been used to introduce the (S)-configuration at the chiral centers.

The pharmaceutical industry has shown great interest in this compound due to its potential therapeutic applications. Preclinical studies have demonstrated that it can effectively inhibit target enzymes without causing significant side effects. These findings have led to several clinical trials being initiated to evaluate its safety and efficacy in humans. The results from these trials are expected to provide further insights into its potential as a therapeutic agent.

In addition to its applications in drug development, this compound has also been explored for other biochemical applications. For example, it has been used as a ligand in catalytic systems due to its ability to coordinate with metal ions. This property makes it useful in asymmetric synthesis, where it can be employed to achieve high enantioselectivity in chemical reactions.

The future prospects for this compound are promising, with ongoing research aimed at further optimizing its structure and properties. New synthetic methodologies are being developed to improve yield and reduce costs, while computational studies are being conducted to identify new potential applications. As our understanding of biological systems continues to grow, it is likely that compounds like 1,3-Bis[4-(tert-butyl)phenyl]-2,2-Bis[(S)-4-phenyl-4,5-dihydro-2-oxazolyl]propane will play an increasingly important role in pharmaceutical and biochemical research.